![molecular formula C14H12ClN3O3S B5728956 2-(6-chloro-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)-N-(5-methyl-1,3-thiazol-2-yl)acetamide](/img/structure/B5728956.png)
2-(6-chloro-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)-N-(5-methyl-1,3-thiazol-2-yl)acetamide
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Overview
Description
Synthesis Analysis
The synthesis of compounds related to the query involves intricate reactions to incorporate benzoxazin and thiazolyl functionalities. While specific information on the synthesis of the exact compound was not found, studies on similar compounds provide insights into potential methodologies. For instance, the synthesis of related benzoxazin and thiazol derivatives often involves cyclization reactions, nucleophilic substitutions, and the use of chloroacetyl chloride or similar reagents in the presence of a base or catalyst to achieve the desired heterocyclic frameworks (K. Shibuya et al., 2018; Evgeniy N. Khodot & O. Rakitin, 2022).
Molecular Structure Analysis
The molecular structure of compounds containing benzoxazin and thiazol units is characterized by the presence of heteroatoms (nitrogen, oxygen, sulfur) within cyclic frameworks, contributing to their distinct chemical behavior. Structural analyses often employ techniques like NMR, IR spectroscopy, and X-ray diffraction to elucidate configurations, including the orientation of functional groups and the stereochemistry of the compound (D. Ismailova et al., 2014).
Chemical Reactions and Properties
Compounds with benzoxazin and thiazol moieties engage in various chemical reactions, including nucleophilic substitution, and can serve as precursors for synthesizing a wide array of derivatives with diverse biological activities. These structures are often explored for their potential as intermediates in pharmaceutical synthesis, leading to compounds with antibacterial, anti-inflammatory, and antitumor activities (K. Ramalingam et al., 2019; B. Gabriele et al., 2006).
Physical Properties Analysis
The physical properties of such compounds, including solubility, melting points, and crystallinity, are crucial for their practical application in chemical synthesis and pharmaceutical formulations. These properties are often determined experimentally through analytical methods like mass spectrometry, high-resolution mass spectrometry, and elemental analysis, providing essential data for the compound's characterization (K. Sunder & Jayapal Maleraju, 2013).
Chemical Properties Analysis
The chemical properties, including reactivity, stability, and pKa, of benzoxazin and thiazol derivatives are influenced by their heterocyclic structure and the electronic effects of their functional groups. The reactivity towards nucleophiles, electrophiles, and radicals can be assessed through various chemical reactions and spectroscopic studies, providing insights into their potential applications in medicinal chemistry and material science (M. Duran & M. Canbaz, 2013).
properties
IUPAC Name |
2-(6-chloro-3-oxo-1,4-benzoxazin-4-yl)-N-(5-methyl-1,3-thiazol-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12ClN3O3S/c1-8-5-16-14(22-8)17-12(19)6-18-10-4-9(15)2-3-11(10)21-7-13(18)20/h2-5H,6-7H2,1H3,(H,16,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JYXQHXGVYMNDRH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=C(S1)NC(=O)CN2C(=O)COC3=C2C=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12ClN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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